Cas no 2648934-00-1 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid
• CAS No: 2648934-00-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5811087
• PubChem ID: 165494934
• Update Time: 2025-05-26

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-hydroxypropanoic acid
• EN300-1496769
• 2648934-00-1
• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid

• Inchi： 1S/C26H32N2O6/c1-26(2,3)13-16(12-23(30)28-22(14-29)24(31)32)27-25(33)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22,29H,12-15H2,1-3H3,(H,27,33)(H,28,30)(H,31,32)/t16?,22-/m0/s1
• InChI Key： FANNCCKUYHCZSQ-XLDIYJRPSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)CO)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid (CAS No. 2648934-00-1): An Overview

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid (CAS No. 2648934-00-1) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as Fmoc-Dap(OtBu)-OH, is a derivative of the amino acid aspartic acid, modified with a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a tert-butyl ester group. These modifications make it particularly useful in peptide synthesis and protein engineering.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild acidic conditions and its ease of removal with piperidine. This property allows for the sequential addition of amino acids without premature deprotection, ensuring the integrity of the growing peptide chain. The tert-butyl ester group, on the other hand, provides additional stability and solubility, making the compound suitable for various synthetic routes and purification methods.

Recent research has highlighted the importance of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can be effectively used as a building block in the synthesis of peptidomimetics with enhanced pharmacological properties. These peptidomimetics have shown promise in targeting specific protein-protein interactions (PPIs), which are often involved in various diseases such as cancer and neurodegenerative disorders.

In another notable study, researchers at the University of California, San Francisco, utilized Fmoc-Dap(OtBu)-OH to develop a series of cyclic peptides with high affinity for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are important targets for drug discovery. The cyclic peptides derived from this compound exhibited improved cell permeability and reduced metabolic degradation, making them attractive candidates for therapeutic applications.

The structural versatility of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid also makes it a valuable tool in chemical biology research. For example, it can be used to create bioconjugates that combine the biological activity of peptides with the targeting specificity of antibodies or other biomolecules. Such bioconjugates have potential applications in targeted drug delivery and imaging technologies.

In addition to its use in synthetic chemistry, Fmoc-Dap(OtBu)-OH has been explored for its potential in materials science. A study published in Advanced Materials in 2020 reported the development of self-assembling peptides using this compound as a key component. The resulting peptide nanofibers exhibited unique mechanical properties and could be used as scaffolds for tissue engineering or as platforms for controlled drug release.

The safety profile of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid is another important consideration. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, appropriate personal protective equipment (PPE) and ventilation systems should be used when working with this compound.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-hydroxypropanoic acid (CAS No. 2648934-00-1) is a versatile and valuable compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique structural features and functional groups make it an essential tool for researchers working on peptide synthesis, protein engineering, drug discovery, and advanced materials development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in scientific research.